1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol

• IUPAC Name: 1-(dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol
• InChI: InChI=1S/C13H28N2O/c1-12(2)8-6-7-11(12)14-9-13(3,16)10-15(4)5/h11,14,16H,6-10H2,1-5H3
• InChI Key: JXTGBXPGZWPMGC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1NCC(C)(CN(C)C)O)C
• Molecular Formula: C13H28N2O
• Molecular Weight: 228.37 g/mol

Description

1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol, also known as DMDD, is a chemical compound that has been extensively studied in scientific research. It is a tertiary amine that is commonly used as a chiral auxiliary in organic synthesis. DMDD has also been investigated for its potential use in the treatment of various medical conditions, including depression, anxiety, and pain.

Mechanism of Action

The mechanism of action of 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol is not well understood. It is believed to act as a partial agonist at the mu-opioid receptor, which is involved in the regulation of pain, mood, and anxiety. 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol may also modulate the activity of other neurotransmitters, including serotonin and norepinephrine.
Biochemical and Physiological Effects
1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol has been shown to have a range of biochemical and physiological effects. In animal models, it has been shown to increase levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol has also been shown to decrease pain sensitivity in animal models, suggesting that it may have analgesic properties.

Advantages and Limitations for Lab Experiments

1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be produced in high yields with high enantiomeric purity. It is also relatively inexpensive compared to other chiral auxiliaries. However, 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol has some limitations for use in lab experiments. It has a low solubility in water, which may limit its use in aqueous reactions. It also has a relatively low melting point, which may make it difficult to handle in some experiments.

Future Directions

There are several future directions for 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol research. One area of interest is its potential use as a treatment for depression, anxiety, and pain. Further studies are needed to better understand the mechanism of action of 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol and to determine its efficacy and safety in human clinical trials. 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol also has potential applications in organic synthesis, and further studies are needed to explore its use in a wider range of reactions. Overall, 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol is a promising compound that has the potential to make significant contributions to both organic synthesis and medicine.

Synthesis Methods

1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol can be synthesized by reacting 2,2-dimethylcyclopentanone with dimethylamine and isobutyraldehyde in the presence of a Lewis acid catalyst. The resulting product is then reduced with sodium borohydride to yield 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol. This synthesis method has been optimized to produce high yields of 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol with high enantiomeric purity.

Scientific Research Applications

1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol has been studied extensively for its potential use in organic synthesis as a chiral auxiliary. It has been shown to be an effective catalyst in a variety of reactions, including aldol reactions, Michael additions, and Diels-Alder reactions. 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol has also been investigated for its potential use in the treatment of depression, anxiety, and pain. Studies have shown that 1-(Dimethylamino)-3-[(2,2-dimethylcyclopentyl)amino]-2-methylpropan-2-ol has antidepressant and anxiolytic effects in animal models, and it has been proposed as a potential treatment for chronic pain.